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molecular formula C8H8BrNO3 B1414964 (5-Bromo-2-oxo-2H-pyridin-1-yl)-acetic acid methyl ester CAS No. 1040020-44-7

(5-Bromo-2-oxo-2H-pyridin-1-yl)-acetic acid methyl ester

Cat. No. B1414964
CAS RN: 1040020-44-7
M. Wt: 246.06 g/mol
InChI Key: VCMOARQLMCGDMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09434743B2

Procedure details

To solution of 5-bromopyridin-2(1H)-one (2.5 g, 14.37 mmol) and methyl 2-bromoacetate (2.418 g, 15.81 mmol) in DMSO (12 mL) was added K2CO3 (2.383 g, 17.24 mmol). The mixture was stirred at 60° C. for 4 hours, filtered, and purified via preparative HPLC, eluting with a gradient of 10-90% ACN (containing 0.035% TFA) in H2O (containing 0.05% TFA) to give the title compound.
Name
5-bromopyridin-2(1H)-one
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
methyl 2-bromoacetate
Quantity
2.418 g
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
2.383 g
Type
reactant
Reaction Step One
Name
DMSO
Quantity
12 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[CH:4][C:5](=[O:8])[NH:6][CH:7]=1.Br[CH2:10][C:11]([O:13][CH3:14])=[O:12].C([O-])([O-])=O.[K+].[K+]>CS(C)=O>[Br:1][C:2]1[CH:3]=[CH:4][C:5](=[O:8])[N:6]([CH2:10][C:11]([O:13][CH3:14])=[O:12])[CH:7]=1 |f:2.3.4|

Inputs

Step One
Name
5-bromopyridin-2(1H)-one
Quantity
2.5 g
Type
reactant
Smiles
BrC=1C=CC(NC1)=O
Name
methyl 2-bromoacetate
Quantity
2.418 g
Type
reactant
Smiles
BrCC(=O)OC
Name
K2CO3
Quantity
2.383 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
DMSO
Quantity
12 mL
Type
solvent
Smiles
CS(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 60° C. for 4 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
purified via preparative HPLC
WASH
Type
WASH
Details
eluting with a gradient of 10-90% ACN (containing 0.035% TFA) in H2O (containing 0.05% TFA)

Outcomes

Product
Details
Reaction Time
 4 h
Name
title compound
Type
product
Smiles
BrC=1C=CC(N(C1)CC(=O)OC)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.